tert-butyl N-[(3-formyl-4-hydroxyphenyl)methyl]carbamate

• CAS No.: 1785603-04-4
• Molecular Formula: C13H17NO4
• Molecular Weight: 251.3

Description

tert-butyl N-[(3-formyl-4-hydroxyphenyl)methyl]carbamate: is an organic compound with the molecular formula C12H15NO4 and a molecular weight of 237.25 g/mol . It is a white to off-white solid powder that is soluble in common organic solvents . This compound is used as an intermediate in organic synthesis and has various applications in scientific research .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Step 1: The synthesis begins with the reaction of benzoyl chloride with p-hydroxyaniline to form (3-formyl-4-hydroxyphenyl)methylamine .

Step 2: The intermediate is then reacted with tert-butyl chloroformate to introduce the tert-butyl group, resulting in the formation of tert-butyl N-[(3-formyl-4-hydroxyphenyl)methyl]carbamate .

Industrial Production Methods: The industrial production of this compound follows similar synthetic routes but is optimized for large-scale production. This involves the use of automated reactors, precise temperature control, and efficient purification techniques to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the formyl group, to form carboxylic acids.

Reduction: Reduction of the formyl group can yield alcohol derivatives.

Substitution: The hydroxyl group can participate in substitution reactions, leading to various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions.

Major Products:

Oxidation: Carboxylic acids.

Reduction: Alcohol derivatives.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

Chemistry:

• Used as an intermediate in the synthesis of complex organic molecules .

Biology:

• Investigated for its potential role in biochemical pathways and enzyme interactions .

Medicine:

• Explored for its potential therapeutic properties, including anti-inflammatory and antioxidant activities .

Industry:

• Utilized in the production of pharmaceuticals and fine chemicals .

Mechanism of Action

The compound exerts its effects through interactions with specific molecular targets and pathways. The formyl and hydroxyl groups play crucial roles in its reactivity and binding affinity to enzymes and receptors . These interactions can modulate biochemical pathways, leading to various biological effects .

Comparison with Similar Compounds

tert-butyl N-[(3-formyl-4-hydroxyphenyl)methyl]carbamate: is similar to compounds like This compound and This compound .

Uniqueness:

• The presence of both formyl and hydroxyl groups in the same molecule provides unique reactivity and binding properties .
• Its ability to undergo multiple types of chemical reactions makes it a versatile intermediate in organic synthesis .